Cas no 321714-05-0 (2,4-dichloro-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide)

• Product Name: 2,4-dichloro-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide
• CAS No: 321714-05-0
• MF: C₁₅H₂₂Cl₂N₂O₂S
• MW: 365.318380832672
• CID: 6327396
• PubChem ID: 6471768
• Update Time: 2025-06-09

2,4-dichloro-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide
• 2,4-dichloro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide
• VU0606830-1
• Z1172208283
• 321714-05-0
• F3237-0121
• 2,4-dichloro-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide
• AP-263/43505251
• AKOS003674213

• Inchi： 1S/C15H22Cl2N2O2S/c1-14(2)8-11(9-15(3,4)19-14)18-22(20,21)13-6-5-10(16)7-12(13)17/h5-7,11,18-19H,8-9H2,1-4H3
• InChI Key： CKTNYFJVTRGNOP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(NC1CC(C)(C)NC(C)(C)C1)(=O)=O)Cl

Computed Properties

• Exact Mass: 364.0779045g/mol
• Monoisotopic Mass: 364.0779045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4-dichloro-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide

Comprehensive Overview of 2,4-Dichloro-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide (CAS No. 321714-05-0)

The compound 2,4-dichloro-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide (CAS No. 321714-05-0) is a specialized sulfonamide derivative with a unique structural framework. Its molecular architecture combines a dichlorobenzene moiety with a tetramethylpiperidine group, making it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential as an intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery. Researchers frequently search for "sulfonamide derivatives in medicinal chemistry" or "CAS 321714-05-0 applications," highlighting its relevance in modern science. The 2,4-dichloro substitution pattern is particularly noteworthy, as it often enhances the compound's binding affinity to biological targets, a topic frequently discussed in forums and academic papers.

The tetramethylpiperidine component of this molecule contributes to its steric hindrance, which can influence its pharmacokinetic properties. This feature is critical for researchers investigating "sterically hindered amines in drug design." Additionally, the compound's sulfonamide linkage is a common motif in antibiotics and diuretics, making it a hot topic for queries like "sulfonamide role in pharmaceuticals."

From a synthetic perspective, 2,4-dichloro-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide is often prepared via nucleophilic substitution reactions. Its CAS No. 321714-05-0 is a key identifier in chemical databases, frequently searched alongside terms like "synthesis of sulfonamide intermediates." The compound's stability under various conditions also makes it a candidate for "high-throughput screening libraries," a trending topic in combinatorial chemistry.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While it is not classified as hazardous, its chlorinated benzene component prompts questions about "green chemistry alternatives to chlorinated intermediates." This aligns with the growing interest in sustainable chemical practices, a frequently searched topic in 2023.

In summary, 2,4-dichloro-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide (CAS No. 321714-05-0) is a multifaceted compound with significant potential in life sciences. Its structural features and applications resonate with current research trends, making it a valuable subject for both academic and industrial investigations.